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Compound of Interest

Compound Name: 4-Chlorophenylzinc iodide

CAS No.: 151073-70-0

Cat. No.: B1146478 Get Quote

Technical Guide: 4-Chlorophenylzinc Iodide
Executive Summary
4-Chlorophenylzinc iodide (CAS: 151073-70-0) is a specialized organozinc reagent used

primarily in transition-metal catalyzed cross-coupling reactions, most notably the Negishi

coupling. Unlike its organolithium or Grignard counterparts, this reagent offers a superior

balance between nucleophilicity and functional group tolerance, allowing for the synthesis of

complex pharmaceutical intermediates without the need for extensive protecting group

strategies.

This guide synthesizes the critical material safety data (MSDS) with practical handling

protocols, ensuring that researchers can leverage this reagent's utility while mitigating its

inherent air and moisture sensitivity risks.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
Table 1: Chemical Specification Data
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Property Specification

Chemical Name 4-Chlorophenylzinc iodide

CAS Number 151073-70-0

Molecular Formula C₆H₄ClIZn

Molecular Weight 303.84 g/mol

Appearance Clear to dark amber liquid (Solution)

Solvent Matrix Typically 0.5 M in Tetrahydrofuran (THF)

Density ~1.00 – 1.06 g/mL at 25 °C

Boiling Point 66 °C (attributed to THF solvent)

Flash Point -17 °C (closed cup, attributed to THF)

Solubility
Reacts violently with water; soluble in

anhydrous ethers/THF

Hazards Identification & Risk Assessment
This reagent presents a dual-hazard profile: the chemical reactivity of the organozinc species

and the flammability of the THF solvent.

Core Hazard Classifications (GHS)
Flammable Liquids (Category 2): Highly flammable liquid and vapor.

Substances Reactive with Water (Category 2): In contact with water, releases flammable

gases.

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2]

Carcinogenicity (Category 2): Suspected of causing cancer (related to THF/halide

byproducts).

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.
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Reactivity Profile
Moisture Sensitivity: The Zinc-Carbon bond is polarized but less ionic than Li-C or Mg-C bonds.

However, it hydrolyzes rapidly upon contact with moisture, releasing 4-chlorobenzene and zinc

salts. Pyrophoricity: While not always spontaneously pyrophoric in the strict sense (unlike t-

BuLi), concentrated residues or spills on high-surface-area materials (paper, wipes) can ignite

due to the exotherm of hydrolysis and the low flash point of THF.

Emergency Response Logic Diagram

Emergency Event Detected

Identify Event Type

Spill / Leak Fire / Ignition Personnel Exposure

1. Evacuate & Ventilate
2. Eliminate Ignition Sources CRITICAL: NO WATER STREAMS

Skin: Brush off dry particles.
Rinse with hydrophobic solvent (PEG-400)

then soap/water.

Eye: Flush 15+ mins.
Immediate Ophthalmology consult.

Cover with dry lime, sand, or soda ash.
DO NOT USE WATER.

Use Class D (Metal) or Dry Chemical.
CO2 is acceptable for solvent fires but

may not stop metal reaction.

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving organozinc reagents.
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Synthesis & Quality Control
While commercially available, in-situ preparation is often required for specific concentrations or

to ensure maximum activity.

Preparation Protocol (Direct Insertion)
The most robust method involves the direct insertion of activated zinc into 4-

chloroiodobenzene.

Reagents:

4-Chloroiodobenzene (1.0 equiv)

Zinc dust (1.5 – 2.0 equiv)

Lithium chloride (LiCl) (optional, 1.0 equiv) - Note: LiCl solubilizes the surface oxides,

accelerating insertion (Knochel's method).

1,2-Dibromoethane (5 mol%) & TMSCl (3 mol%) for activation.

Step-by-Step Workflow:

Zinc Activation:

Place Zn dust in a flame-dried Schlenk flask under Argon.

Add dry THF.

Add 1,2-dibromoethane and heat to reflux for 1 minute (surface cleaning).

Cool slightly, add TMSCl, and stir for 10 minutes (oxide removal).

Insertion:

Add 4-chloroiodobenzene dropwise at room temperature or slightly elevated (30-40 °C).

Observation: The reaction is exothermic. The disappearance of the starting halide can be

monitored by GC-FID (quench aliquot with dilute HCl).
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Filtration:

Once conversion >98%, stop stirring. Allow excess Zn to settle.

Cannulate the supernatant (the active reagent) into a fresh, dry Schlenk flask.

Titration (Quality Control)
Before use, the concentration must be verified using Iodine titration:

Take a known aliquot of the organozinc solution.

Quench with a solution of I₂ in dry THF (excess).

Back-titrate the remaining I₂ with standard Na₂S₂O₃ (sodium thiosulfate) using starch

indicator.

Application: The Negishi Coupling
4-Chlorophenylzinc iodide is a "soft" nucleophile. Its primary utility lies in its ability to couple

with aryl/vinyl halides without attacking sensitive functional groups (like esters, ketones, or

nitriles) present on the electrophile.

Mechanistic Pathway
The reaction follows a Pd(0)/Pd(II) catalytic cycle. The critical distinction of the zinc reagent is

the Transmetalation step, which is generally the rate-determining step in the absence of

additives.
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Figure 2: The Negishi catalytic cycle highlighting the entry point of the organozinc reagent.

Experimental Protocol: Cross-Coupling
Objective: Coupling 4-chlorophenylzinc iodide with Ethyl 4-bromobenzoate.

Catalyst Prep: In a glovebox or Schlenk line, charge a flask with Pd(dba)₂ (2 mol%) and

SPhos (4 mol%). Add THF and stir for 10 min to generate the active catalyst.

Substrate Addition: Add Ethyl 4-bromobenzoate (1.0 equiv).

Reagent Addition: Add 4-Chlorophenylzinc iodide (0.5 M in THF, 1.2 equiv) dropwise via

syringe.

Reaction: Stir at room temperature for 2-4 hours.

Quench: Pour mixture into saturated NH₄Cl solution. Extract with EtOAc.
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Why this works: The zinc reagent tolerates the ester group on the benzoate, whereas a

Grignard reagent would attack the ester carbonyl.

Handling & Storage Protocols
Storage[9]

Temperature: 2–8 °C (Refrigerated).

Atmosphere: Strictly Argon or Nitrogen.

Container: Sure/Seal™ bottles or Teflon-valved storage flasks.

Shelf Life: 3-6 months if seal is uncompromised. Precipitate formation (Zn salts) usually

indicates decomposition or moisture ingress.

Transfer Techniques
Never pour organozinc reagents. Use Positive Pressure Cannulation or Oven-Dried Gas-Tight

Syringes.

Needle Gauge: 18G or 20G (prevent clogging).

Pressure: Maintain positive inert gas pressure in the source bottle to prevent back-suction of

air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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